Cas no 2680904-13-4 (1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid)

1-(N-Benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid is a specialized organic compound featuring a cyclobutane core functionalized with a carboxylic acid group and an N-benzyl-2,2,2-trifluoroacetamido moiety. This structure confers unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of fluorinated intermediates or peptidomimetics. The trifluoroacetamido group enhances electrophilicity, while the cyclobutane ring introduces steric constraints useful for modulating conformational properties. Its carboxylic acid functionality allows for further derivatization via coupling or esterification. This compound is particularly advantageous in medicinal chemistry and materials science, where its structural features can influence binding affinity or material stability. High purity and well-defined stereochemistry ensure reproducibility in research applications.
1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid structure
2680904-13-4 structure
Product Name:1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
CAS No:2680904-13-4
MF:C14H14F3NO3
MW:301.261074542999
CID:5637229
PubChem ID:165926130
Update Time:2025-10-30

1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28290439
    • 2680904-13-4
    • 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
    • Inchi: 1S/C14H14F3NO3/c15-14(16,17)11(19)18(9-10-5-2-1-3-6-10)13(12(20)21)7-4-8-13/h1-3,5-6H,4,7-9H2,(H,20,21)
    • InChI Key: XLJPMNOMSZUYGA-UHFFFAOYSA-N
    • SMILES: FC(C(N(CC1C=CC=CC=1)C1(C(=O)O)CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 301.09257779g/mol
  • Monoisotopic Mass: 301.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.6Ų

1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid Pricemore >>

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Additional information on 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680904-13-4)

1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680904-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a cyclobutane ring, a trifluoroacetamido group, and a benzyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role in drug discovery, especially in the development of protease inhibitors and other bioactive molecules.

The growing interest in fluorinated compounds like 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Fluorine incorporation often improves a molecule's binding affinity and pharmacokinetic properties, making this compound a valuable candidate for further study. Its CAS No. 2680904-13-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in personalized medicine and targeted therapies. This compound's cyclobutane core is particularly noteworthy, as strained rings are increasingly explored for their conformational rigidity and potential to modulate biological activity. The benzyl and trifluoroacetamido groups further enhance its utility in peptide mimetics and small-molecule drug design.

From an environmental and sustainability perspective, the synthesis of 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid aligns with the pharmaceutical industry's push toward greener chemistry. Researchers are optimizing routes to minimize waste and energy consumption, addressing concerns about the ecological footprint of chemical manufacturing. This focus on sustainable synthesis resonates with global trends and regulatory requirements.

Another hot topic linked to this compound is its potential role in COVID-19 research. While not directly antiviral, its structural motifs are being investigated for applications in protease inhibitor development, a key area in antiviral drug discovery. The trifluoroacetamido group, in particular, is studied for its ability to enhance drug-target interactions, a feature highly relevant to combating emerging pathogens.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid, ensuring its purity and consistency for research use. Quality control is paramount, as impurities can significantly impact experimental outcomes in drug development. The compound's CAS No. 2680904-13-4 serves as a unique identifier in regulatory and safety documentation.

In summary, 1-(N-benzyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry, medicinal applications, and sustainability. Its multifaceted properties and relevance to contemporary research questions make it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs in both academia and industry.

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